Cas no 2227793-84-0 (methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2227793-84-0
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 5862225
• PubChem ID: 165783062
• Update Time: 2025-05-20

methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate
• 2227793-84-0
• EN300-1980983

• Inchi： 1S/C10H11ClO4/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4,8,12-13H,5H2,1H3/t8-/m0/s1
• InChI Key： XLLASIAWIIIEJF-QMMMGPOBSA-N
• SMILES： ClC1=CC=CC(=C1[C@H](CC(=O)OC)O)O

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227793-84-0)

Methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate, with the CAS registry number 2227793-84-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate is characterized by a chiral center at the third carbon atom of the propanoate backbone. This stereochemistry is crucial, as it influences the compound's interactions with biological molecules. The presence of a hydroxyl group at the 6-position of the phenyl ring and a chlorine substituent at the 2-position introduces additional complexity to its reactivity and selectivity in chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate. Researchers have employed asymmetric catalysis techniques to achieve high enantiomeric excess, which is essential for its application in chiral resolution and enantioselective reactions. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for pharmacological studies.

In terms of pharmacological applications, methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate has shown promising results in preclinical models. Studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent. Additionally, its hydroxyl and chlorine substituents contribute to its bioavailability and stability, which are critical factors for drug candidates.

The stereochemistry of methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate plays a pivotal role in determining its biological activity. Recent research has focused on understanding how this configuration affects receptor binding and enzyme inhibition. These insights are valuable for designing more effective drugs with fewer side effects.

Moreover, methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate has been explored as a building block in combinatorial chemistry. Its versatility allows for the construction of complex molecular architectures, which can be screened for diverse biological activities. This approach has significantly accelerated the discovery of novel drug candidates.

In conclusion, methyl (3S)-3-(2-chloro-6-hydroxyphenyl)-3-hydroxypropanoate is a compound with multifaceted applications in both chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool in drug discovery and development.